Cas no 1158958-89-4 (Cyanomethyl methyl(pyridin-4-yl)carbamodithioate)

• Product Name: Cyanomethyl methyl(pyridin-4-yl)carbamodithioate
• CAS No: 1158958-89-4
• MF: C₉H₉N₃S₂
• MW: 223.317858457565
• CID: 2354893
• PubChem ID: 329765295
• Update Time: 2025-05-20

Cyanomethyl methyl(pyridin-4-yl)carbamodithioate Chemical and Physical Properties

Names and Identifiers

• Cyanomethyl methyl(pyridin-4-yl)carbamodithioate
• cyanomethyl methyl(4-pyridyl)carbamodithioate
• cyanomethyl N-methyl-N-pyridin-4-ylcarbamodithioate
• Methyl(4-pyridinyl)dithiocarbamic acid cyanomethyl ester
• CS-0133382
• Cyanomethyl methyl(4-pyridyl)carbamodithioate, 98%
• 1158958-89-4
• SCHEMBL223722
• URLWWHOJXDIKQC-UHFFFAOYSA-N
• starbld0016392

• MDL： MFCD23704391
• Inchi： 1S/C9H9N3S2/c1-12(9(13)14-7-4-10)8-2-5-11-6-3-8/h2-3,5-6H,7H2,1H3
• InChI Key： URLWWHOJXDIKQC-UHFFFAOYSA-N
• SMILES： S(CC#N)C(N(C)C1C=CN=CC=1)=S

Computed Properties

• Exact Mass: 223.02378965 g/mol
• Monoisotopic Mass: 223.02378965 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 97.3
• Molecular Weight: 223.3

Experimental Properties

• Density: 1.345±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 129-132 °C
  3652-3697 °C (lit.)
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),

Cyanomethyl methyl(pyridin-4-yl)carbamodithioate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Cyanomethyl methyl(pyridin-4-yl)carbamodithioate

Introduction to Cyanomethyl methyl(pyridin-4-yl)carbamodithioate (CAS No. 1158958-89-4)

Cyanomethyl methyl(pyridin-4-yl)carbamodithioate (CAS No. 1158958-89-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has been extensively studied for its potential applications in drug development and molecular medicine. The presence of both cyano and carbamodithioate functional groups makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of heterocyclic chemistry.

Thepyridin-4-yl moiety in the compound's name is particularly noteworthy, as it introduces a nitrogen-containing aromatic ring that can participate in various coordination and electronic interactions. This feature has made the compound a valuable candidate for exploring novel catalytic systems and ligand designs in transition metal catalysis. Recent studies have highlighted its role in facilitating cross-coupling reactions, which are pivotal in constructing biaryl structures found in many pharmacologically active compounds.

In the context of pharmaceutical research, thecyano group serves as a versatile handle for further functionalization, enabling the synthesis of derivatives with enhanced biological activity. The carbamodithioate moiety, on the other hand, contributes to the compound's stability and reactivity under specific conditions, making it an attractive building block for medicinal chemists. Current research is focusing on leveraging these properties to develop new therapeutic agents targeting various diseases.

One of the most promising areas of application forCyanomethyl methyl(pyridin-4-yl)carbamodithioate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these pathways effectively. The compound's structural features make it an excellent candidate for generating such inhibitors, with its ability to interact with metal ions and other biological targets.

Another emerging field where this compound has shown promise is in the development of antiviral agents. The ability ofpyridin-4-yl-containing compounds to disrupt viral replication cycles has been well-documented. Researchers are exploring how modifications to thecyano and carbamodithioate groups can enhance the antiviral activity of this compound, potentially leading to new treatments for viral infections such as HIV and hepatitis C.

The synthesis ofCyanomethyl methyl(pyridin-4-yl)carbamodithioate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyridine derivative followed by introduction of the cyano and carbamodithioate functionalities. Advances in synthetic methodologies have enabled more efficient and scalable production methods, which are essential for industrial applications. These improvements have also reduced waste generation, aligning with green chemistry principles.

In terms of biological activity, preliminary studies have indicated thatCyanomethyl methyl(pyridin-4-yl)carbamodithioate exhibits moderate activity against certain bacterial strains. This finding has prompted further investigation into its potential as an antimicrobial agent. The compound's ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways makes it a compelling candidate for developing novel antibiotics.

The(pyridin-4-yl)carbamodithioate moiety also contributes to the compound's solubility and bioavailability, which are critical factors in drug development. By optimizing solubility profiles, researchers can enhance the absorption and distribution of active compounds within the body. This aspect is particularly important for oral medications, where poor solubility can significantly limit therapeutic efficacy.

In conclusion, Cyanomethyl methyl(pyridin-4-yl)carbamodithioate (CAS No. 1158958-89-4) represents a fascinating compound with diverse applications in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases, including cancer, viral infections, and bacterial infections. Ongoing research continues to uncover new ways to utilize this compound, underscoring its importance in modern medicinal chemistry.